Cas no 256517-29-0 (Carbonic acid, 3-(1-hydroxycyclobutyl)-2-propynyl methyl ester)

• Product Name: Carbonic acid, 3-(1-hydroxycyclobutyl)-2-propynyl methyl ester
• CAS No: 256517-29-0
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 1427021
• Update Time: 2024-08-15

Carbonic acid, 3-(1-hydroxycyclobutyl)-2-propynyl methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, 3-(1-hydroxycyclobutyl)-2-propynyl methyl ester
• Carbonic acid, 3-(1-hydroxycyclobutyl)-2-propyn-1-yl methyl ester

• Inchi： 1S/C9H12O4/c1-12-8(10)13-7-3-6-9(11)4-2-5-9/h11H,2,4-5,7H2,1H3
• InChI Key： PBDPCNMHVCSGCP-UHFFFAOYSA-N
• SMILES： C(OC)(=O)OCC#CC1(O)CCC1

Computed Properties

• Exact Mass: 184.07356

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 281.9±33.0 °C(Predicted)
• PSA: 55.76
• pka: 13.06±0.20(Predicted)